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Compound of Interest

Compound Name: N-(8-Hydroxyoctyl)phthalimide

CAS No.: 105264-63-9

Cat. No.: B008994

Get Quote

Executive Summary
In the rapidly evolving field of Targeted Protein Degradation (TPD), the integrity of the linker

motif is as critical as the warhead or the E3 ligase ligand. N-(8-Hydroxyoctyl)phthalimide
(CAS: 105264-63-9) serves as a vital heterobifunctional linker precursor. Its primary utility lies

in its dual reactivity: the phthalimide moiety acts as a masked primary amine (deprotected via

hydrazine), while the hydroxyl group offers a handle for esterification or etherification.

This guide addresses a recurring issue in PROTAC® development: the underestimation of

linker purity. Impurities in this intermediate—specifically unreacted starting materials or bis-

alkylated byproducts—can lead to truncated degraders that compete for binding sites without

inducing ubiquitination (the "Hook Effect"), thereby generating false negatives in degradation

assays. This whitepaper outlines the critical quality attributes (CQAs) and validated protocols to

ensure the integrity of this building block.

Physicochemical Profile & Critical Attributes[1][2][3]
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The following data represents the "Gold Standard" for pharmaceutical-grade material.

Deviations from these baselines often indicate solvent occlusion or structural isomers.

Table 1: Key Chemical Specifications
Attribute Specification Technical Note

CAS Number 105264-63-9

Verify against isomer CAS

88236-12-8 (Bromo-derivative)

to avoid procurement errors.

Formula C₁₆H₂₁NO₃ -

Mol.[1][2][3][4][5][6][7][8]

Weight
275.34 g/mol Monoisotopic Mass: 275.15

Appearance
White to off-white crystalline

powder

Red Flag: Yellowing indicates

oxidation or residual

phthalimide salts.

Melting Point 64°C – 66°C

Sharp range required.

Broadening (>2°C) suggests

solvent trapping or oligomers.

Solubility DMSO, DCM, MeOH, EtOAc
Insoluble in water. Poor

solubility in Hexanes.

Purity (HPLC) ≥ 98.0% (a/a)
Critical for PROTAC synthesis

to prevent chain-termination.

Synthesis-Driven Impurity Profiling
To control purity, one must understand the genesis of impurities. The synthesis typically

involves a Gabriel Amine Synthesis variation—nucleophilic substitution of 8-bromo-1-octanol

(or 8-chloro-1-octanol) by potassium phthalimide.

The Causality of Contamination
Unreacted Phthalimide: Occurs if stoichiometry is not strictly controlled or if the base

equivalents are insufficient.
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O-Alkylation (Isoimide): Under kinetic control or high temperatures, the oxygen of the

phthalimide enolate may attack the alkyl halide instead of the nitrogen, forming a

thermodynamically unstable isoimide.

Bis-Alkylation: Rare with mono-halo alcohols, but if di-halo octanes are present as

contaminants in the starting material, cross-linking occurs.

Visualization: Synthesis & Impurity Logic
The following diagram maps the reaction pathway and points of failure.
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Figure 1: Reaction pathway illustrating the primary N-alkylation route and potential side-

reactions leading to critical impurities.

Validated Analytical Protocols
Trustworthiness in data comes from self-validating methods. The following protocols are

designed to detect the specific impurities identified above.

A. High-Performance Liquid Chromatography (HPLC)
Rationale: UV detection at 254 nm is highly sensitive for the phthalimide chromophore.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
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Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.

Gradient:

0-2 min: 5% B (Equilibration)

2-15 min: 5% → 95% B (Linear Ramp)

15-20 min: 95% B (Wash)

Flow Rate: 1.0 mL/min.

Detection: 254 nm (primary), 210 nm (secondary for non-aromatic impurities).

Acceptance Criteria: Main peak retention time ~10-12 min (system dependent). No single

impurity >0.5%.

B. Proton NMR (1H-NMR) Validation
Rationale: HPLC confirms purity; NMR confirms identity and solvation state.

Solvent: DMSO-d6 or CDCl3.

Diagnostic Signals (CDCl3):

Aromatic Protons:

7.84 (m, 2H) and

7.70 (m, 2H). Note: The AA'BB' pattern is characteristic of the phthalimide group.

N-Methylene (-N-CH₂-): Triplet at

3.68 ppm. Shift indicates successful N-alkylation.

O-Methylene (-CH₂-OH): Triplet at
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3.64 ppm (if in CDCl3) or

4.3 ppm (t, OH) in DMSO-d6.

Alkyl Chain: Multiplets between

1.30 – 1.70 ppm (12H).

C. QC Decision Workflow
Use this logic gate to determine batch release.
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Figure 2: Quality Control Decision Tree for batch release.

Storage and Stability
Hygroscopicity: The terminal hydroxyl group imparts mild hygroscopicity. Store in a

desiccator.

Hydrolysis Risk: The phthalimide ring is susceptible to hydrolysis in strong basic aqueous

media (opening to phthalamic acid). Store under inert atmosphere (Argon/Nitrogen) at 2-8°C

for long-term storage.

Light Sensitivity: Generally stable, but amber vials are recommended to prevent slow photo-

degradation of the aromatic system over months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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